Trichlorogalactosucrose

• CAS No.: 56038-13-2
• Product Name: Trichlorogalactosucrose
• Molecular Formula: C12H19Cl3O8
• Molecular Weight: 397.6 g/mol
• IUPAC Name: 2-[2,5-bis(chloromethyl)-3,4-dihydroxyoxolan-2-yl]oxy-5-chloro-6-(hydroxymethyl)oxane-3,4-diol
• Standard InChI: InChI=1S/C12H19Cl3O8/c13-1-4-7(17)10(20)12(3-14,22-4)23-11-9(19)8(18)6(15)5(2-16)21-11/h4-11,16-20H,1-3H2
• Standard InChIKey: BAQAVOSOZGMPRM-UHFFFAOYSA-N
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)CCl)O)O)CCl)O)O)Cl)O
• SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)CCl)O)O)CCl)O)O)Cl)O
• Canonical SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)CCl)O)O)CCl)O)O)Cl)O
• Appearance: Powder
• Colorform: White to off white, crystalline powder; Anhydrous crystalline form: orthorhombic, needle-like crystals; Syrup
• Melting Point: 130.0 °C; 130 °C
• Physical Description: White to off-white, practically odourless, crystalline powder.
• Description: Sucralose, also known as splenda or trichlorosucrose, belongs to the class of organic compounds known as c-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a C-glycosidic bond. Sucralose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Sucralose has been primarily detected in feces. Within the cell, sucralose is primarily located in the cytoplasm.
• Solubility: Freely soluble in water, methanol and ethanol; Slightly soluble in ethyl acetate; Freely soluble in methanol, alcohol; slightly soluble in ethyl acetate; In water, 2.27X10+4 mg/L at 25 °C (est)
• Synonyms: 1',4',6'-trichloro-1',4,6'-trideoxygalactosucrose; 1,6-dichloro-1,6-dideoxy-beta-D-fructofuranosyl-4-chloro-4-deoxy-alpha-D-galactopyranoside; Splenda; sucralose; trichlorogalacto-sucrose; trichlorogalactosucrose; trichlorosucrose
• Vapor Pressure: 3.25X10-14 mm Hg at 25 °C (est)
• PubChem Compound: 5066234
• Last Modified: Nov 11 2021